Cas no 789447-45-6 (N-(2-aminoethyl)-3-methoxybenzamide)

• Product Name: N-(2-aminoethyl)-3-methoxybenzamide
• CAS No: 789447-45-6
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 4659088
• Update Time: 2025-05-28

N-(2-aminoethyl)-3-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(2-aminoethyl)-3-methoxy-
• N-(2-aminoethyl)-3-methoxybenzamide

• Inchi： 1S/C10H14N2O2/c1-14-9-4-2-3-8(7-9)10(13)12-6-5-11/h2-4,7H,5-6,11H2,1H3,(H,12,13)
• InChI Key： UFZXCPURRLICNV-UHFFFAOYSA-N
• SMILES： C(NCCN)(=O)C1=CC=CC(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-(2-aminoethyl)-3-methoxybenzamide

Comprehensive Overview of N-(2-aminoethyl)-3-methoxybenzamide (CAS No. 789447-45-6)

N-(2-aminoethyl)-3-methoxybenzamide, identified by its CAS number 789447-45-6, is a specialized organic compound gaining attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining an aminoethyl group with a methoxybenzamide moiety, making it a versatile intermediate for drug development. Researchers are increasingly exploring its potential in targeted therapies, particularly in neurology and oncology, due to its ability to modulate specific biological pathways.

The growing interest in N-(2-aminoethyl)-3-methoxybenzamide aligns with current trends in precision medicine and small-molecule therapeutics. As the pharmaceutical industry shifts toward personalized treatments, compounds like this are scrutinized for their structure-activity relationships (SAR) and bioavailability. Recent studies highlight its role as a potential enzyme inhibitor or receptor modulator, addressing frequently searched queries about "novel drug candidates for neurodegenerative diseases" and "small molecules in cancer research."

From a synthetic chemistry perspective, CAS 789447-45-6 demonstrates remarkable stability under physiological conditions, a trait highly valued in prodrug design. Its methoxy group contributes to enhanced lipophilicity, a property often discussed in forums about blood-brain barrier penetration—a hot topic in CNS drug development. Analytical techniques such as HPLC and LC-MS are typically employed to characterize this compound, ensuring purity for research applications.

In the context of green chemistry advancements, the synthesis of N-(2-aminoethyl)-3-methoxybenzamide has evolved to incorporate catalytic methods reducing hazardous byproducts. This addresses the rising demand for sustainable pharmaceutical intermediates, a subject frequently queried in academic and industrial circles. The compound's aminoethyl functionality also makes it a candidate for bioconjugation strategies, relevant to antibody-drug conjugate (ADC) development—a trending area in biopharma.

Quality control protocols for 789447-45-6 emphasize spectroscopic validation (IR, NMR) and chromatographic purity assessments, reflecting industry standards for research-grade chemicals. As interest grows in high-throughput screening libraries, this compound's molecular diversity positions it as a valuable scaffold for medicinal chemistry explorations, particularly in fragment-based drug discovery approaches.

Regulatory compliance for N-(2-aminoethyl)-3-methoxybenzamide follows REACH and GMP guidelines where applicable, with proper handling focusing on standard laboratory safety practices. The compound's non-hazardous nature under normal conditions makes it accessible for academic and industrial researchers investigating structure-based drug design—a consistently high-search-volume topic in pharmaceutical sciences.

Future research directions for CAS 789447-45-6 may explore its pharmacokinetic profiles and potential as a lead compound in various therapeutic areas. With the increasing integration of AI in drug discovery, such specialized molecules are being virtually screened against novel targets, addressing another frequently searched concept in modern pharmacology. The compound's balanced hydrophilic-lipophilic properties continue to make it a subject of interest in formulation science as well.